Cas no 1023874-78-3 (2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile)

• Product Name: 2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile
• CAS No: 1023874-78-3
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• MDL: MFCD00129535
• CID: 5205324
• Update Time: 2026-03-06

2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile

• MDL： MFCD00129535
• Inchi： 1S/C16H13NO3/c1-16(2,3)15(20)11(8-17)12-13(18)9-6-4-5-7-10(9)14(12)19/h4-7H,1-3H3
• InChI Key： KTEFXGGXUWVDMG-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C1\C(=O)C2=C(C\1=O)C=CC=C2)/C(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones

Additional information on 2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile

Introduction to 2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile (CAS No. 1023874-78-3)

2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile, with the CAS number 1023874-78-3, is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular architecture, which includes a substituted indenone moiety and a cyano group, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile is C₁₆H₁₅NO₃. Its molecular weight is approximately 277.30 g/mol. The compound's structure features a conjugated system with multiple functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of the cyano group and the indenone ring system suggests that this compound may exhibit significant reactivity and stability under various conditions.

In recent years, there has been a growing interest in the synthesis and biological evaluation of compounds containing indenone scaffolds. These scaffolds are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The specific structure of 2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile makes it an attractive candidate for further investigation in these areas.

The synthesis of 2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile typically involves multi-step processes that require precise control over reaction conditions to achieve the desired product with high purity and yield. One common synthetic route involves the condensation of an appropriate indenone derivative with a cyano-containing ketone in the presence of a suitable catalyst. This process can be optimized to minimize side reactions and improve overall efficiency.

In terms of its biological activity, preliminary studies have shown that 2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile exhibits promising anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, there is also evidence that 2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile possesses antiviral activity. Studies have shown that it can inhibit the replication of certain viruses by interfering with key viral enzymes or pathways. This property makes it a potential lead compound for the development of antiviral drugs targeting specific viral infections.

In the context of cancer research, the indenone scaffold has been associated with anticancer activity due to its ability to induce apoptosis in cancer cells. Preliminary data on 2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile suggest that it may also exhibit similar properties. In vitro experiments have shown that it can induce cell cycle arrest and apoptosis in various cancer cell lines, including those derived from breast and lung cancers.

To further explore the therapeutic potential of 2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile, ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models. These studies aim to address key challenges such as improving solubility and bioavailability while minimizing toxicity.

In conclusion, 2-(1,3-dioxoinden-2-ylidene)-4,4-dimethyl-3-oxopentanenitrile (CAS No. 1023874-*78*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*) is a promising compound with a unique molecular structure that holds significant potential for various applications in medicinal chemistry and pharmaceutical research. Its diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for treating inflammatory diseases, viral infections, and cancer. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge.